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Cat. No.: B12282675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BDP TR methyltetrazine is a fluorescent probe that belongs to the BODIPY (boron-

dipyrromethene) family of dyes. It is characterized by its bright fluorescence in the red region of

the spectrum and its utility in bioorthogonal chemistry. The methyltetrazine moiety enables a

highly specific and rapid reaction with trans-cyclooctene (TCO) functionalized molecules via an

inverse-electron-demand Diels-Alder (iEDDA) cycloaddition.[1][2] This "click chemistry"

reaction is notable for its high efficiency and biocompatibility, allowing for the precise labeling of

biomolecules in complex biological environments, including living cells and organisms, without

the need for toxic catalysts.[3]

The exceptional brightness, photostability, and high quantum yield of the BDP TR core make it

an excellent choice for various fluorescence microscopy applications.[4] These include the

visualization of cellular components, tracking of biomolecules, and in vivo imaging. The methyl

group on the tetrazine ring enhances its stability in aqueous buffers, a crucial feature for

biological experiments.[5]

This document provides detailed application notes and protocols for the use of BDP TR
methyltetrazine in fluorescence microscopy, with a focus on antibody labeling and subsequent

cellular and in vivo imaging.
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Physicochemical and Spectroscopic Properties
A comprehensive understanding of the quantitative properties of BDP TR methyltetrazine is

essential for designing and executing successful fluorescence microscopy experiments.

Property Value Reference(s)

Molecular Formula C₃₁H₂₄BF₂N₇O₂S [5]

Molecular Weight 607.5 g/mol [5]

Excitation Maximum (λex) 589 nm [3][5]

Emission Maximum (λem) 616 nm [3][5]

Molar Extinction Coefficient (ε) 60,000 M⁻¹cm⁻¹ [3][5]

Fluorescence Quantum Yield

(Φ)
0.9 [3][5]

Purity >95% [3]

Solubility Good in DMF, DMSO, DCM [5]

Storage Conditions -20°C, protected from light [1][5]

Bioorthogonal Labeling Workflow
The core of BDP TR methyltetrazine's application lies in the iEDDA reaction. The following

diagram illustrates the general workflow for labeling a TCO-modified molecule.
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Step 1: Preparation of Reactants

Step 2: Bioorthogonal Reaction

Step 3: Labeled Product & Application

TCO-Modified Biomolecule
(e.g., Antibody, Protein)

Inverse-Electron-Demand
Diels-Alder Cycloaddition

BDP TR methyltetrazine

Fluorescently Labeled Biomolecule

Fluorescence Microscopy
(e.g., Cellular Imaging, In Vivo Imaging)

Click to download full resolution via product page

Bioorthogonal labeling workflow using BDP TR methyltetrazine.

Experimental Protocols
Protocol 1: Labeling of a TCO-Modified Antibody with
BDP TR methyltetrazine
This protocol describes the procedure for labeling an antibody previously modified with a trans-

cyclooctene (TCO) group.

Materials:

TCO-modified antibody

BDP TR methyltetrazine
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Anhydrous Dimethyl Sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), pH 7.4

Size-exclusion chromatography column (e.g., PD-10 desalting column)

Procedure:

Reagent Preparation:

Prepare a 1-10 mM stock solution of BDP TR methyltetrazine in anhydrous DMSO.

Dissolve the TCO-modified antibody in PBS at a concentration of 1-5 mg/mL.

Reaction Setup:

Add a 5-10 fold molar excess of the BDP TR methyltetrazine DMSO stock solution to the

antibody solution. The final DMSO concentration should be below 10% to avoid antibody

denaturation.

Gently mix and incubate the reaction for 1-2 hours at room temperature, protected from

light.

Purification:

Remove the unreacted BDP TR methyltetrazine by passing the reaction mixture through

a size-exclusion chromatography column (e.g., a PD-10 desalting column) equilibrated

with PBS.

Collect the fractions containing the labeled antibody. The labeled antibody can be

identified by its fluorescence.

Characterization:

Determine the degree of labeling (DOL) by measuring the absorbance of the labeled

antibody at 280 nm (for protein concentration) and 589 nm (for BDP TR concentration).
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The labeled antibody is now ready for use in imaging experiments. Store at 4°C, protected

from light.

Protocol 2: Live-Cell Imaging of Receptor Internalization
This protocol outlines the steps for visualizing the internalization of a BDP TR-labeled antibody

targeting a cell surface receptor.

Materials:

BDP TR-labeled antibody (from Protocol 1)

Cells expressing the target receptor

Complete cell culture medium

Live-cell imaging buffer (e.g., phenol red-free medium)

Glass-bottom imaging dish or chamber slide

Fluorescence microscope with environmental chamber

Procedure:

Cell Seeding:

Seed the target cells onto a glass-bottom imaging dish or chamber slide and allow them to

adhere and grow to 50-70% confluency.

Labeling:

On the day of the experiment, replace the culture medium with pre-warmed live-cell

imaging buffer.

Add the BDP TR-labeled antibody to the cells at a final concentration of 1-10 µg/mL.

Incubation and Imaging:
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Place the imaging dish on the microscope stage within the environmental chamber (37°C,

5% CO₂).

Acquire images at different time points (e.g., 0, 15, 30, 60, 120 minutes) to monitor the

binding and internalization of the antibody.

Use appropriate laser lines and filter sets for BDP TR (e.g., 561 nm excitation, 600-650 nm

emission).

Image Analysis:

Quantify the fluorescence intensity inside the cells over time to determine the rate of

internalization.

Co-localization analysis with endosomal or lysosomal markers can be performed to track

the trafficking pathway.

Seed cells in
imaging dish

Add BDP TR-labeled
antibody to cells

Incubate and acquire
time-lapse images

Analyze image data for
internalization and trafficking

Click to download full resolution via product page

Workflow for live-cell imaging of receptor internalization.
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Protocol 3: In Vivo Pre-targeted Imaging
This protocol provides a general guideline for in vivo fluorescence imaging using a pre-

targeting approach with a TCO-modified antibody and BDP TR methyltetrazine.

Materials:

TCO-modified antibody targeting the tissue of interest

BDP TR methyltetrazine

Sterile PBS, pH 7.4

Animal model (e.g., tumor-bearing mouse)

In vivo fluorescence imaging system

Anesthesia

Procedure:

Antibody Administration:

Administer the TCO-modified antibody to the animal model via intravenous injection. The

optimal dose and circulation time should be determined empirically based on the

antibody's pharmacokinetics.

Clearance:

Allow the TCO-antibody to accumulate at the target site and clear from circulation

(typically 24-72 hours).

Probe Administration:

Prepare a sterile solution of BDP TR methyltetrazine in PBS. A small amount of a

biocompatible solvent like DMSO may be used for initial dissolution, ensuring the final

concentration is well-tolerated.

Administer the BDP TR methyltetrazine solution via intravenous injection.
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In Vivo Imaging:

At various time points post-probe injection (e.g., 1, 4, 8, 24 hours), anesthetize the animal

and acquire fluorescence images using an in vivo imaging system equipped with

appropriate excitation and emission filters for BDP TR.

Data Analysis:

Quantify the fluorescence intensity in the target tissue and in a non-target region to

determine the target-to-background ratio.

Inject TCO-modified
antibody

Allow for circulation
and clearance

Inject BDP TR
methyltetrazine

Acquire in vivo
fluorescence images

Analyze target-to-background
ratio

Click to download full resolution via product page

Workflow for pre-targeted in vivo imaging.

Applications in Drug Development and Research
The unique properties of BDP TR methyltetrazine make it a valuable tool for various

applications in drug development and fundamental research:
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Target Engagement and Validation: By labeling a drug candidate or a targeting ligand,

researchers can visualize its interaction with the intended target in cells or in vivo.

Pharmacokinetics and Biodistribution: The biodistribution and clearance of a labeled

therapeutic can be monitored over time using in vivo imaging.

Antibody-Drug Conjugate (ADC) Research: Visualizing the internalization and trafficking of

ADCs is crucial for understanding their mechanism of action and efficacy.

Visualizing Protein-Protein Interactions: In combination with techniques like genetic code

expansion, BDP TR methyltetrazine can be used to label specific proteins and visualize

their interactions in living cells.

Cell-Based Assays: Its application in high-content screening and other cell-based assays

allows for the quantification of cellular responses to various stimuli.

Troubleshooting
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Issue Possible Cause Suggested Solution

Low Labeling Efficiency

- Inactive TCO group on the

biomolecule- Insufficient molar

excess of BDP TR

methyltetrazine- Low

concentration of reactants

- Ensure the TCO-modified

biomolecule is freshly prepared

and stored correctly.- Increase

the molar ratio of BDP TR

methyltetrazine to the TCO-

biomolecule.- Increase the

concentration of the reactants.

High Background

Fluorescence

- Incomplete removal of

unreacted BDP TR

methyltetrazine- Non-specific

binding of the probe or labeled

biomolecule

- Optimize the purification step

(e.g., use a larger size-

exclusion column).- Include

additional washing steps in the

cell imaging protocol.- Add a

blocking agent (e.g., BSA) to

reduce non-specific binding.

Photobleaching
- High excitation laser power-

Long exposure times

- Reduce the laser power

and/or exposure time.- Use a

more sensitive detector.- For

fixed samples, use an anti-

fade mounting medium.

Cell Toxicity

- High concentration of BDP

TR methyltetrazine or DMSO-

Phototoxicity

- Perform a dose-response

experiment to determine the

optimal, non-toxic

concentration.- Minimize the

final DMSO concentration.-

Reduce laser exposure to the

cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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